Cas no 2680685-57-6 (1-(acetamidomethyl)-2-oxabicyclo2.1.1hexane-3-carboxylic acid)

• Product Name: 1-(acetamidomethyl)-2-oxabicyclo2.1.1hexane-3-carboxylic acid
• CAS No: 2680685-57-6
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 5646681
• PubChem ID: 165938610
• Update Time: 2025-05-21

1-(acetamidomethyl)-2-oxabicyclo2.1.1hexane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272206
• 1-(acetamidomethyl)-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid
• 2680685-57-6
• 1-(acetamidomethyl)-2-oxabicyclo2.1.1hexane-3-carboxylic acid

• Inchi： 1S/C9H13NO4/c1-5(11)10-4-9-2-6(3-9)7(14-9)8(12)13/h6-7H,2-4H2,1H3,(H,10,11)(H,12,13)
• InChI Key： ZWHOVBICQOUMKN-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)C2CC1(CNC(C)=O)C2

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(acetamidomethyl)-2-oxabicyclo2.1.1hexane-3-carboxylic acid

1-(Acetamidomethyl)-2-Oxabicyclo[2.1.1]Hexane-3-Carboxylic Acid: A Comprehensive Overview

1-(Acetamidomethyl)-2-Oxabicyclo[2.1.1]Hexane-3-Carboxylic Acid is a unique organic compound with the CAS registry number 2680685-57-6. This compound belongs to the class of bicyclic compounds, which are characterized by their two fused ring structures. The presence of the acetamidomethyl group and the carboxylic acid moiety introduces significant functional diversity, making this compound a subject of interest in various fields, including medicinal chemistry, pharmacology, and material science.

The structural complexity of 1-(Acetamidomethyl)-2-Oxabicyclo[2.1.1]Hexane-3-Carboxylic Acid arises from its bicyclic framework, which consists of a six-membered ring system with one oxygen atom in the ring (hence the "oxa" prefix). This bicyclic structure is further substituted with an acetamidomethyl group at position 1 and a carboxylic acid group at position 3. The interplay between these functional groups and the rigid bicyclic framework imparts unique chemical and physical properties to the compound.

Recent studies have highlighted the potential of bicyclic compounds like 1-(Acetamidomethyl)-2-Oxabicyclo[2.1.1]Hexane-3-Carboxylic Acid in drug design due to their ability to mimic natural product scaffolds. The rigid bicyclic framework provides a stable platform for attaching various substituents, enabling the creation of molecules with diverse biological activities. For instance, researchers have explored the use of this compound as a lead molecule in the development of antimicrobial agents, anti-inflammatory drugs, and neuroprotective agents.

The synthesis of 1-(Acetamidomethyl)-2-Oxabicyclo[2.1.1]Hexane-3-Carboxylic Acid involves a multi-step process that typically begins with the preparation of the bicyclic core. One common approach is the use of ring-closing metathesis, which allows for the formation of the six-membered ring system with high efficiency and selectivity. Subsequent steps involve functionalization of the core structure to introduce the acetamidomethyl and carboxylic acid groups, often through nucleophilic substitution or acylation reactions.

The biological activity of 1-(Acetamidomethyl)-2-Oxabicyclo[2.1.1]Hexane-3-Carboxylic Acid has been extensively studied in recent years. In vitro assays have demonstrated that this compound exhibits potent antibacterial activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains such as methicillin-resistant *Staphylococcus aureus* (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, although further studies are needed to fully elucidate this process.

In addition to its antimicrobial properties, bicyclic compounds like this one have shown promise in modulating inflammatory pathways. Preclinical studies have revealed that 1-(Acetamidomethyl)-2-Oxabicyclo[2.1.1]Hexane-3-Carboxylic Acid can inhibit key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX), suggesting potential applications in treating inflammatory diseases such as arthritis and cardiovascular disorders.

The pharmacokinetic profile of this compound has also been investigated, with particular emphasis on its absorption, distribution, metabolism, and excretion (ADME) properties. Studies in animal models indicate that this compound exhibits moderate oral bioavailability and demonstrates selective tissue distribution, which may be advantageous for targeted drug delivery systems.

From a materials science perspective, bicyclic compounds like 1-(Acetamidomethyl)-2-Oxabicyclo[2.1.1]Hexane-3-Carboxylic Acid are being explored for their potential in developing advanced materials with tailored mechanical and electronic properties. The rigid bicyclic framework can serve as a building block for constructing supramolecular assemblies or polymer networks with enhanced stability and functionality.

In conclusion, 1-(Acetamidomethyl)-2-Oxabicyclo[2.1.1]Hexane-3-Carboxylic Acid is a versatile compound with significant potential in multiple scientific domains due to its unique structural features and functional diversity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.